Cas no 17598-81-1 (Tagatose)

Tagatose is obtained from lactose by hydrolysis (because lactose is a reducing disaccharide formed by the combination of galactose and glucose). Galactose is an isomer of glucose, which is also a kind of hexaaldose. Then, the galactose is treated by isomerase to produce a keto containing six carbon hexulose. Tagatose is a new monosaccharide of natural origin and a "epimer" of fructose; The sweetness is 92% of the same amount of sucrose. It is a good low-energy food sweetener and filler, and has a variety of physiological effects such as inhibiting hyperglycemia, improving intestinal flora, and preventing dental caries. It is widely used in food, medicine, cosmetics, and other fields.In 2001, the FDA approved tagatose as gras ¨ o< Br>
Tagatose structure
Tagatose structure
Tagatose
17598-81-1
C21H52O6Si5
541.06148
122438
92092

Tagatose Properties

Names and Identifiers

    • Tagatose
    • DL-Tagatose
    • lyxo-2-Hexulose
    • Naturlose
    • D-(-)-Tagatose, analytical standard
    • NS00069024
    • GEO-02222
    • W-200517
    • UNII-T7A20Y888Y
    • 17598-81-1
    • NCGC00248704-01
    • TAGATOSE [USP-RS]
    • HY-42680
    • EINECS 201-772-3
    • Tagatose, D- (8CI)
    • D-TAGATOSE [FCC]
    • AKOS015856492
    • T1501
    • Q414089
    • DB04936
    • CHEBI:47693
    • TAGATOSE, D- [II]
    • D-(-)-Tagatose, >=98.5%
    • BJHIKXHVCXFQLS-PQLUHFTBSA-N
    • CS-0028435
    • CHEMBL1236183
    • s5387
    • AKOS015902493
    • AS-44378
    • Tagatose (NF)
    • CCG-266424
    • Tagatose, D-
    • TAGATOSE [MART.]
    • MFCD00134449
    • Tagatose [NF]
    • D09007
    • d-lyxo-hexulose
    • 87-81-0
    • SCHEMBL4035
    • D-TAGATOSE [MI]
    • (3S,4S,5R)-1,3,4,5,6-pentahydroxyhexan-2-one
    • REl-(3S,4S,5R)-1,3,4,5,6-pentahydroxyhexan-2-one
    • A11737
    • Tagatose, United States Pharmacopeia (USP) Reference Standard
    • T7A20Y888Y
    • keto-D-tagatose
    • +Expand
    • BJHIKXHVCXFQLS-UHFFFAOYSA-N
    • InChI=1S/C6H12O6/c7-1-3(9)5(11)6(12)4(10)2-8/h3,5-9,11-12H,1-2H2
    • OCC(C(C(C(CO)O)O)O)=O

Computed Properties

  • 180.063
  • 5
  • 6
  • 5
  • 180.063
  • 12
  • 147
  • 0
  • 3
  • 0
  • 0
  • 0
  • 1
  • -3.2
  • 118A^2

Experimental Properties

  • 1.6630 (estimate)
  • 272.96°C (rough estimate)
  • 301.5°C
  • 1.3890 (rough estimate)

Tagatose Related Literature

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